Cas no 1308446-12-9 (1-(2S)-pyrrolidine-2-carbonylpiperazine)
1-(2S)-pyrrolidine-2-carbonylpiperazine Chemical and Physical Properties
Names and Identifiers
-
- 1-[(2S)-pyrrolidine-2-carbonyl]piperazine
- piperazin-1-yl-[(2S)-pyrrolidin-2-yl]methanone
- Methanone, 1-piperazinyl(2S)-2-pyrrolidinyl-
- 1-(2S)-pyrrolidine-2-carbonylpiperazine
-
- MDL: MFCD14697245
- Inchi: 1S/C9H17N3O/c13-9(8-2-1-3-11-8)12-6-4-10-5-7-12/h8,10-11H,1-7H2/t8-/m0/s1
- InChI Key: JYUNMEBZNGEJBM-QMMMGPOBSA-N
- SMILES: O=C([C@@H]1CCCN1)N1CCNCC1
Computed Properties
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 189
- XLogP3: -0.8
- Topological Polar Surface Area: 44.4
1-(2S)-pyrrolidine-2-carbonylpiperazine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-881770-0.05g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 0.05g |
$624.0 | 2025-02-21 | |
| Enamine | EN300-881770-0.1g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 0.1g |
$653.0 | 2025-02-21 | |
| Enamine | EN300-881770-0.25g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 0.25g |
$683.0 | 2025-02-21 | |
| Enamine | EN300-881770-0.5g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 0.5g |
$713.0 | 2025-02-21 | |
| Enamine | EN300-881770-1.0g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 1.0g |
$743.0 | 2025-02-21 | |
| Enamine | EN300-881770-2.5g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 2.5g |
$1454.0 | 2025-02-21 | |
| Enamine | EN300-881770-5.0g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 5.0g |
$2152.0 | 2025-02-21 | |
| Enamine | EN300-881770-10.0g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 95.0% | 10.0g |
$3191.0 | 2025-02-21 | |
| Enamine | EN300-881770-1g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 1g |
$743.0 | 2023-09-01 | ||
| Enamine | EN300-881770-5g |
1-[(2S)-pyrrolidine-2-carbonyl]piperazine |
1308446-12-9 | 5g |
$2152.0 | 2023-09-01 |
1-(2S)-pyrrolidine-2-carbonylpiperazine Related Literature
-
David White,Sean R. Stowell Biomater. Sci., 2017,5, 463-474
-
3. Fatty acid eutectic mixtures and derivatives from non-edible animal fat as phase change materials†Pau Gallart-Sirvent,Marc Martín,Gemma Villorbina,Mercè Balcells,Aran Solé,Luisa F. Cabeza,Ramon Canela-Garayoa RSC Adv., 2017,7, 24133-24139
-
Zhiyan Chen,Nan Wu,Yaobing Wang,Bing Wang,Yingde Wang J. Mater. Chem. A, 2018,6, 516-526
-
Partha Laskar,Christine Dufès Nanoscale Adv., 2021,3, 6007-6026
Additional information on 1-(2S)-pyrrolidine-2-carbonylpiperazine
Introduction to 1-(2S)-pyrrolidine-2-carbonylpiperazine (CAS No. 1308446-12-9)
1-(2S)-pyrrolidine-2-carbonylpiperazine, identified by its Chemical Abstracts Service (CAS) number 1308446-12-9, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the piperazine class, a structural motif widely recognized for its role in drug design due to its ability to modulate biological pathways through interactions with various targets, including enzymes and receptors.
The stereochemistry of 1-(2S)-pyrrolidine-2-carbonylpiperazine is particularly noteworthy, as the (2S) configuration suggests a non-racemic form that may exhibit enhanced selectivity and efficacy in biological systems. This chirality is often a critical factor in the pharmacological profile of a drug, influencing both its potency and side effect profile. The piperazine ring itself is a common pharmacophore in many therapeutic agents, contributing to their binding affinity and metabolic stability.
In recent years, there has been growing interest in the development of novel piperazine derivatives for their potential applications in treating neurological disorders, infectious diseases, and cancer. The unique structural features of 1-(2S)-pyrrolidine-2-carbonylpiperazine make it a promising candidate for further investigation in these areas. For instance, its ability to interact with specific proteases and kinases has been explored in preclinical studies aimed at identifying new therapeutic strategies.
One of the most compelling aspects of 1-(2S)-pyrrolidine-2-carbonylpiperazine is its potential as a building block for more complex molecules. In drug discovery pipelines, such compounds are often used to scaffold new structures that can be optimized for better pharmacokinetic properties and target engagement. The carboxylic acid group at the pyrrolidine ring provides a versatile handle for further functionalization, allowing chemists to introduce additional moieties that could enhance bioavailability or improve tissue distribution.
Recent advancements in computational chemistry have enabled more efficient screening of compounds like 1-(2S)-pyrrolidine-2-carbonylpiperazine for biological activity. Machine learning models can predict how different structural modifications might affect a compound's interaction with biological targets, significantly reducing the time and cost associated with traditional high-throughput screening methods. This approach has already been applied to identify novel analogs of 1-(2S)-pyrrolidine-2-carbonylpiperazine with improved pharmacological profiles.
The synthesis of 1-(2S)-pyrrolidine-2-carbonylpiperazine presents unique challenges due to its stereocenter and the need for precise control over reaction conditions. However, recent methodological improvements have made it more feasible to produce this compound on a scalable basis. Techniques such as asymmetric hydrogenation and chiral resolution have been employed to achieve high enantiomeric purity, which is essential for pharmaceutical applications.
In clinical research, 1-(2S)-pyrrolidine-2-carbonylpiperazine has been investigated for its potential role in modulating neurotransmitter systems relevant to mood disorders and cognitive function. Its structural similarity to known psychoactive agents suggests that it may influence pathways involving serotonin, dopamine, or norepinephrine. While still largely in the preclinical phase, these studies highlight its therapeutic promise and underscore the importance of stereochemistry in determining drug efficacy.
The compound's stability under various storage conditions is another critical consideration for its potential pharmaceutical applications. Studies have shown that 1-(2S)-pyrrolidine-2-carbonylpiperazine remains stable under controlled temperatures and humidity levels, making it suitable for long-term storage without degradation. This stability is crucial for ensuring consistent quality throughout the supply chain and for maintaining therapeutic efficacy over time.
From a regulatory perspective, the development of new chemical entities like 1-(2S)-pyrrolidine-2-carbonylpiperazine must adhere to stringent guidelines set forth by agencies such as the U.S. Food and Drug Administration (FDA) and the European Medicines Agency (EMA). These regulations cover aspects ranging from synthesis purity to toxicological safety assessments. Compliance with these standards is essential before any new drug can enter clinical trials or reach market approval.
The role of 1-(2S)-pyrrolidine-2-carbonylpiperazine in interdisciplinary research is also noteworthy. Its study bridges multiple fields, including organic chemistry, biochemistry, pharmacology, and computational biology. Such cross-disciplinary collaboration is increasingly important in modern drug discovery, where integrating knowledge from diverse areas can lead to more innovative solutions.
Economic considerations play a significant role in the commercial viability of compounds like 1-(2S)-pyrrolidine-2-carbonylpiperazine. The cost-effectiveness of its synthesis and scalability are key factors that influence whether pharmaceutical companies will invest in further development. Advances in green chemistry have also contributed to making production processes more sustainable while maintaining cost efficiency.
The future direction of research on 1-(2S)-pyrrolidine-2-carbonylpiperazine looks promising, with ongoing studies exploring its potential applications beyond traditional therapeutic areas. For example, its use as an intermediate in synthesizing complex molecules could open up new avenues for developing treatments against rare diseases or emerging infections. Additionally, its role as a scaffold for designing next-generation drugs remains an active area of investigation.
1308446-12-9 (1-(2S)-pyrrolidine-2-carbonylpiperazine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)